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Compound of Interest

Compound Name: Antimony oxychloride

Cat. No.: B147858 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Antimony oxychloride, a compound requiring careful management.

Following these procedural steps will help mitigate risks and ensure proper disposal, fostering a

secure and productive research setting.

Hazard Identification and Personal Protective
Equipment (PPE)
Antimony oxychloride is a hazardous substance that can cause severe skin burns, eye

damage, and respiratory irritation.[1][2] It is harmful if swallowed or inhaled.[1] Therefore,

stringent adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment for Antimony Oxychloride
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Wear tight-sealing safety

goggles and a face shield.[3]

To protect against splashes

and dust particles that can

cause severe eye damage.[1]

Skin Protection

Wear appropriate chemical-

resistant gloves (nitrile or

neoprene are recommended).

[4][5] Wear a chemical-

resistant apron or lab coat.[3]

[5]

To prevent skin contact which

can lead to severe burns.[1][2]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[6][7] If ventilation is

insufficient, a NIOSH-approved

respirator is required.[7]

To avoid inhalation of dust

which is harmful.[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Antimony oxychloride minimizes the risk of exposure and

contamination.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[4][6]

Store away from incompatible materials.[1] The container should be stored locked up.[1][4]

2. Handling and Use:

All handling of Antimony oxychloride should be conducted within a chemical fume hood.[6]

Avoid generating dust.[7][8] Minimize dust accumulation on surfaces.[7]
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Do not eat, drink, or smoke in areas where Antimony oxychloride is handled or stored.[1]

[6]

Wash hands thoroughly after handling.[1][6]

3. Disposal Plan:

Dispose of Antimony oxychloride and any contaminated materials as hazardous waste.[5]

Contact a licensed professional waste disposal service.[4][8] The material may be sent to a

licensed chemical destruction plant.[8]

Do not discharge into drains or the environment.[1][8]

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning, or punctured to prevent reuse.[8]

Emergency Procedures
Immediate and appropriate action during an emergency is critical.

Table 2: Emergency Response Protocol for Antimony Oxychloride
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Emergency Scenario Immediate Actions

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][4] Remove contact

lenses if present and easy to do.[1][6] Seek

immediate medical attention.[4][6]

Skin Contact

Immediately remove all contaminated clothing.

[1] Wash skin with plenty of soap and water.[4]

[6] If skin irritation occurs, get medical

advice/attention.[6]

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing.[1][6] If

breathing is difficult, provide oxygen.[1] Call a

poison center or doctor if you feel unwell.[1][4]

Ingestion
Do NOT induce vomiting.[1][6] Rinse mouth with

water.[8] Seek immediate medical attention.[6]

Spill

Evacuate personnel from the area.[8] Wear

appropriate PPE during clean-up.[1] For small

spills, sweep or vacuum up the spillage and

collect it in a suitable container for disposal.[1]

For large spills, wet down with water and dike

for later disposal.[1] Prevent entry into

waterways and sewers.[1][4]

Fire

Use a water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide to extinguish.[4][8]

Firefighters should wear full protective clothing,

including a self-contained breathing apparatus

(SCBA).[4]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Antimony oxychloride
from receipt to disposal.
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Safe Handling Workflow for Antimony Oxychloride
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Caption: Workflow for the safe handling of Antimony oxychloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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